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Compound of Interest

2-(4-lodophenyl)-4,4,5,5-
Compound Name:
tetramethyl-1,3,2-dioxaborolane

cat. No.: B1312956

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodophenylboronic acid pinacol ester, also known as 2-(4-iodophenyl)-4,4,5,5-tetramethyl-
1,3,2-dioxaborolane, is a versatile and highly valuable reagent in modern organic synthesis.
Its dual functionality, featuring a reactive boronic ester and an iodine-substituted aromatic ring,
makes it a pivotal building block for the construction of complex molecular architectures. This
technical guide provides an in-depth overview of the key properties, reactivity, and applications
of 4-iodophenylboronic acid pinacol ester, with a focus on its utility in cross-coupling reactions,
particularly the Suzuki-Miyaura coupling. This document is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in the field of drug
development and fine chemical synthesis.

Core Properties of 4-lodophenylboronic Acid
Pinacol Ester

A thorough understanding of the physicochemical properties of 4-iodophenylboronic acid
pinacol ester is fundamental to its effective application in synthesis. The following tables
summarize its key physical, chemical, and safety data.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C12H16BIO2 [1]
Molecular Weight 329.97 g/mol [1]
Appearance White to off-white powder or o
crystals
Melting Point 101-105 °C [1]
CAS Number 73852-88-7 [1]
Purity Typically 297% [1]

Solubility Profile

While specific quantitative solubility data for 4-iodophenylboronic acid pinacol ester is not

extensively published, a study on the closely related phenylboronic acid pinacol ester provides

valuable insights into its general solubility characteristics. It is anticipated to exhibit good

solubility in a range of common organic solvents.

Solvent Expected Solubility
Tetrahydrofuran (THF) Soluble

Dioxane Soluble

Toluene Soluble
Dichloromethane (DCM) Soluble

Chloroform Soluble

Acetone Soluble

Ethyl Acetate Soluble

Methanol Sparingly Soluble
Water Insoluble
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Note: The pinacol ester group enhances lipophilicity compared to the corresponding boronic
acid, leading to better solubility in nonpolar organic solvents.

Reactivity and Applications in Synthesis

The synthetic utility of 4-iodophenylboronic acid pinacol ester is primarily centered around its
participation in palladium-catalyzed cross-coupling reactions. The presence of both a boronic
ester and an iodo group on the same molecule allows for sequential and site-selective
functionalization, making it a powerful tool for the synthesis of biaryls and other complex
organic molecules.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic chemistry, enabling the
formation of carbon-carbon bonds between organoboron compounds and organic halides or
triflates.[2] 4-lodophenylboronic acid pinacol ester is an excellent substrate for this reaction,
serving as the organoboron partner.

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and generally proceeds
through three key steps: oxidative addition, transmetalation, and reductive elimination.
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Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

In this cycle, R*-X represents the organic halide (where X is |, Br, Cl, or OTf) and R?-B(OR)z
represents the organoboron reagent, such as 4-iodophenylboronic acid pinacol ester. A base is
required to activate the boronic ester for transmetalation.
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Reactivity Considerations

o Aryl Halide Partner: The reactivity of the aryl halide coupling partner generally follows the
trend | > Br > OTf > CI.[3] The iodo-substituent on 4-iodophenylboronic acid pinacol ester
makes it a highly reactive coupling partner.

o Catalyst and Ligand: The choice of palladium catalyst and ligand is crucial for achieving high
yields and turnover numbers. Common catalysts include Pd(PPhs)4, PdClz(dppf), and
Pd(OAc)z with various phosphine ligands (e.g., SPhos, XPhos). The selection depends on
the specific substrates and reaction conditions.

o Base: A variety of inorganic and organic bases can be used, such as K2COs, Cs2COs,
K3POas, and organic amines. The base plays a critical role in the transmetalation step.

e Solvent: A wide range of solvents can be employed, including toluene, dioxane, THF, and
DMF, often with the addition of water.

Experimental Protocols

The following section provides a representative experimental protocol for a Suzuki-Miyaura
coupling reaction using 4-iodophenylboronic acid pinacol ester. This protocol is a generalized
procedure and may require optimization for specific substrates.

General Procedure for Suzuki-Miyaura Coupling

Materials:

4-lodophenylboronic acid pinacol ester (1.0 equiv)

Aryl or heteroaryl halide (1.2 equiv)

Palladium catalyst (e.g., Pd(PPhs)4, 0.05 equiv)

Base (e.g., K2COs, 2.0 equiv)

Solvent (e.g., Toluene/Water mixture, 10:1 v/v)

Inert atmosphere (Nitrogen or Argon)
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Procedure:

To a dry reaction flask equipped with a magnetic stir bar and a condenser, add 4-
iodophenylboronic acid pinacol ester, the aryl halide, the palladium catalyst, and the base.

Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.
Add the degassed solvent system to the flask via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the
required time (monitored by TLC or LC-MS, usually 2-24 hours).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired biaryl
product.[4]
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Figure 2: General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Applications in Drug Discovery and Development

4-lodophenylboronic acid pinacol ester is a valuable building block in the synthesis of
pharmaceuticals and biologically active compounds.[2] The biaryl motif is a common structural
feature in many approved drugs. The ability to introduce an iodo-functionalized phenyl ring
allows for further diversification of the molecular scaffold through subsequent cross-coupling
reactions or other transformations.

One notable application is in the synthesis of precursors for radiolabeled imaging agents. The
iodine atom can be replaced with a radioactive isotope, such as 23| or 131], for use in single-
photon emission computed tomography (SPECT) or positron emission tomography (PET)
imaging.

Stability and Storage

Boronic acid pinacol esters are generally more stable than their corresponding free boronic
acids.[2] They are less prone to protodeboronation and trimerization to form boroxines.
However, they can still be sensitive to moisture and strong acids or bases.

Storage Recommendations:
o Store in a tightly sealed container in a cool, dry place.
e Protect from moisture and light.

» Store under an inert atmosphere (e.g., nitrogen or argon) for long-term storage to prevent
degradation.

Conclusion

4-lodophenylboronic acid pinacol ester is a powerful and versatile reagent in synthetic organic
chemistry. Its key properties, including its dual reactivity and enhanced stability as a pinacol
ester, make it an indispensable tool for the construction of complex organic molecules,
particularly in the pharmaceutical and materials science industries. A thorough understanding
of its reactivity, coupled with optimized experimental protocols, will continue to drive innovation
in the synthesis of novel compounds with significant biological and material properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1312956?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=l5LRdwZRT6E
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/649bf5039ea64cc1671b1ea3/original/which-boronic-acids-are-used-most-frequently-for-synthesis-of-bioactive-molecules.pdf
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.researchgate.net/post/How-can-the-work-up-of-Suzuki-Reaction-of-arylbromides-be-best-carried-out
https://www.benchchem.com/product/b1312956#key-properties-of-4-iodophenylboronic-acid-pinacol-ester-for-synthesis
https://www.benchchem.com/product/b1312956#key-properties-of-4-iodophenylboronic-acid-pinacol-ester-for-synthesis
https://www.benchchem.com/product/b1312956#key-properties-of-4-iodophenylboronic-acid-pinacol-ester-for-synthesis
https://www.benchchem.com/product/b1312956#key-properties-of-4-iodophenylboronic-acid-pinacol-ester-for-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1312956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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